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Compound of Interest

Compound Name: D-Ribopyranosylamine

Cat. No.: B1354860 Get Quote

D-Ribopyranosylamine: A Technical Overview
CAS Number: 43179-09-5

This technical guide provides a comprehensive overview of D-Ribopyranosylamine, a

monosaccharide derivative of interest to researchers in organic synthesis and drug

development. Due to the limited availability of in-depth technical data on D-
Ribopyranosylamine itself, this document also includes information on its derivatives to

illustrate the potential applications and biological activities associated with this structural motif.

Chemical Identity and Synonyms
D-Ribopyranosylamine is a pentose sugar amine. Its chemical structure and basic properties

are summarized below.

Property Value

IUPAC Name (2R,3R,4R,5R)-2-aminooxane-3,4,5-triol

Molecular Formula C₅H₁₁NO₄

Molecular Weight 149.15 g/mol

CAS Number 43179-09-5
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A variety of synonyms are used to identify D-Ribopyranosylamine in chemical literature and

databases:

Synonym Source

1-Amino-1-deoxy-D-ribopyranose ChemicalBook[1]

beta-D-ribopyranosylamine PubChem[2]

b-D-Ribopyranosyl amine PubChem[2]

(2R,3R,4R,5R)-2-Aminotetrahydro-2H-pyran-

3,4,5-triol
PubChem[2]

(2R,3R,4R,5R)-2-AMINOOXANE-3,4,5-TRIOL PubChem[2]

Experimental Protocols
Detailed experimental protocols for the synthesis of the parent D-Ribopyranosylamine are not

readily available in the public domain. However, a method for the synthesis of a derivative, N-

(2,4-dinitrophenyl)-α-D-ribopyranosylamine, has been described and is detailed below as an

example of a synthetic route involving a ribopyranosylamine structure.

Synthesis of N-(2,4-dinitrophenyl)-α-D-
ribopyranosylamine[3][4]
This protocol involves the controlled acidic hydrolysis of 2,3-O-isopropylidene-N-(2,4-

dinitrophenyl)-β-D-ribofuranosylamine.

Materials:

2,3-O-isopropylidene-N-(2,4-dinitrophenyl)-β-D-ribofuranosylamine

Trifluoroacetic acid (TFA)

Water (H₂O)

Ethanol (EtOH)
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Hexane

Ethyl acetate (EtOAc)

Procedure:

Dissolve the starting material, 2,3-O-isopropylidene-N-(2,4-dinitrophenyl)-β-D-

ribofuranosylamine, in a solvent mixture of TFA/H₂O/EtOH with a volume ratio of 1:1:8.

Allow the reaction to proceed for 15 minutes.

Concentrate the solution to obtain a gum-like residue.

Purify the residue using column chromatography with a mobile phase gradient starting from

hexane/EtOAc (6:4 v/v) and gradually increasing to 100% EtOAc.

The purified product is obtained as a yellow syrup which solidifies upon storage.

Yield: 37%

Physicochemical Data
Property Value

Melting Point 142-145°C

Storage Temperature -20°C, under inert atmosphere, hygroscopic

Solubility Slightly soluble in DMSO and water

Appearance White to off-white solid

Biological Activity of Ribosylamine Derivatives
While specific quantitative data on the biological activity of D-Ribopyranosylamine is limited,

various derivatives incorporating a ribosylamine or a related ribose moiety have demonstrated

significant biological effects. The following table summarizes the in vitro antiviral and antitumor

activities of selected ribosylamine-related compounds.
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Compound Activity Type
Target
Organism/Cell
Line

IC₅₀ / Activity
Metric

Reference

5-Ethynyl-1-beta-

D-

ribofuranosylimid

azole-4-

carboxamide

(EICAR)

Antiviral Various viruses 0.2 to 4 µg/ml [1]

2-beta-D-

ribofuranosylsele

nazole-4-

carboxamide

Antitumor
P388 and L1210

cells
Cytotoxic [3]

5'-phosphate of

2-beta-D-

ribofuranosylsele

nazole-4-

carboxamide

Antitumor
P388 and L1210

cells
Cytotoxic [3]

2-beta-D-

ribofuranosylsele

nazole-4-

carboxamide

Antitumor

Lewis lung

carcinoma (in

mice)

Effective [3]

5'-phosphate of

2-beta-D-

ribofuranosylsele

nazole-4-

carboxamide

Antitumor

Lewis lung

carcinoma (in

mice)

Effective [3]

Visualizations
The following diagrams illustrate key concepts related to D-Ribopyranosylamine and its

synthesis.
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2,3-O-isopropylidene-N-(2,4-dinitrophenyl)-β-D-ribofuranosylamine

Acidic Hydrolysis
(15 min)

TFA / H₂O / EtOH
(1:1:8)

Concentration Column Chromatography
(Hexane/EtOAc gradient) N-(2,4-dinitrophenyl)-α-D-ribopyranosylamine

Click to download full resolution via product page

Synthesis of a D-Ribopyranosylamine Derivative.
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Relationship of D-Ribopyranosylamine to its Derivatives and Applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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